Cas no 1558267-91-6 (tert-butyl 5-oxopyrrolidine-3-carboxylate)

• Product Name: tert-butyl 5-oxopyrrolidine-3-carboxylate
• CAS No: 1558267-91-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD26016220
• CID: 4606068
• PubChem ID: 83191595
• Update Time: 2025-05-23

tert-butyl 5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxopyrrolidine-3-carboxylate

• MDL： MFCD26016220
• Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)6-4-7(11)10-5-6/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： HKSQEVGMABVREK-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(C(OC(C)(C)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on tert-butyl 5-oxopyrrolidine-3-carboxylate

tert-butyl 5-oxopyrrolidine-3-carboxylate: A Comprehensive Overview

tert-butyl 5-oxopyrrolidine-3-carboxylate (CAS No. 1558267-91-6) is a compound of significant interest in the field of organic chemistry, particularly in the synthesis of bioactive molecules and advanced materials. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery, polymer chemistry, and as an intermediate in various chemical transformations.

The molecular structure of tert-butyl 5-oxopyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the 3-position and a ketone group at the 5-position. This arrangement provides the molecule with both rigidity and flexibility, making it suitable for a wide range of chemical reactions. The tert-butyl group adds steric bulk, which can influence the reactivity and selectivity of the compound in various synthetic pathways.

Recent studies have highlighted the role of tert-butyl 5-oxopyrrolidine-3-carboxylate as a versatile building block in organic synthesis. For instance, researchers have employed this compound in the construction of complex ring systems, such as bicyclic and tricyclic structures, which are often found in natural products and bioactive agents. Its ability to undergo various cycloaddition reactions, such as [4+2] cycloadditions with dienes or dienophiles, has been extensively explored in recent literature.

In addition to its role in traditional organic synthesis, tert-butyl 5-oxopyrrolidine-3-carboxylate has also found applications in polymer chemistry. The carboxylic ester group present in the molecule can be utilized to form polyesters or other polymeric materials with tailored properties. Recent advancements have demonstrated its potential in creating biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of tert-butyl 5-oxopyrrolidine-3-carboxylate typically involves multi-step processes that highlight its versatility as an intermediate. For example, it can be derived from amino acids through a series of chemical transformations, including oxidation and esterification. These methods not only showcase the compound's synthetic accessibility but also underscore its importance as a key intermediate in peptide synthesis and related fields.

Moreover, tert-butyl 5-oxopyrrolidine-3-carboxylate has been investigated for its catalytic properties. Recent research has revealed its ability to act as a chiral auxiliary in asymmetric catalysis, enabling the enantioselective synthesis of various organic compounds. This application is particularly valuable in pharmaceutical chemistry, where the production of enantiomerically pure compounds is crucial.

The physical properties of tert-butyl 5-oxopyrrolidine-3-carboxylate, such as its melting point and solubility, have also been studied to optimize its use in different chemical processes. Its relatively high melting point makes it suitable for solid-state reactions, while its solubility in common organic solvents facilitates its use in solution-phase syntheses.

In conclusion, tert-butyl 5-oxopyrrolidine-3-carboxylate (CAS No. 1558267-91-6) is a multifaceted compound with applications spanning organic synthesis, polymer chemistry, and catalysis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and bioactive molecules. As ongoing research continues to uncover new uses for this compound, its significance in the chemical sciences is expected to grow further.